Cas no 1936499-41-0 (2-(1-Amino-3-methylbutyl)-4-chlorophenol)

• Product Name: 2-(1-Amino-3-methylbutyl)-4-chlorophenol
• CAS No: 1936499-41-0
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 5747301
• PubChem ID: 131015855
• Update Time: 2025-06-14

2-(1-Amino-3-methylbutyl)-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-Amino-3-methylbutyl)-4-chlorophenol
• EN300-1277004
• 1936499-41-0

• Inchi： 1S/C11H16ClNO/c1-7(2)5-10(13)9-6-8(12)3-4-11(9)14/h3-4,6-7,10,14H,5,13H2,1-2H3
• InChI Key： XEHPCPASSVEZPD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CC(C)C)N)O

Computed Properties

• Exact Mass: 213.0920418g/mol
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-Amino-3-methylbutyl)-4-chlorophenol

Recent Advances in the Study of 2-(1-Amino-3-methylbutyl)-4-chlorophenol (CAS: 1936499-41-0) in Chemical Biology and Pharmaceutical Research

The compound 2-(1-Amino-3-methylbutyl)-4-chlorophenol (CAS: 1936499-41-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-(1-Amino-3-methylbutyl)-4-chlorophenol as a promising scaffold for the development of novel bioactive molecules. Its structural features, including the presence of an amino group and a chloro-substituted phenol, make it a versatile candidate for further chemical modifications. Researchers have successfully synthesized derivatives of this compound and evaluated their biological activities, particularly in the context of antimicrobial and anti-inflammatory applications.

One of the key findings from recent research is the compound's ability to modulate specific biological pathways. For instance, studies have demonstrated that 2-(1-Amino-3-methylbutyl)-4-chlorophenol exhibits inhibitory effects on certain enzymes involved in inflammatory responses. This suggests its potential utility in the development of new anti-inflammatory drugs. Additionally, preliminary data indicate that the compound may possess antimicrobial properties, making it a candidate for further investigation in the fight against drug-resistant pathogens.

The synthesis of 2-(1-Amino-3-methylbutyl)-4-chlorophenol has also been optimized in recent studies, with researchers developing more efficient and scalable methods for its production. These advancements are crucial for enabling large-scale studies and potential commercialization of the compound. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular interactions of this compound, aiding in the design of more potent and selective derivatives.

Despite these promising developments, challenges remain in the clinical translation of 2-(1-Amino-3-methylbutyl)-4-chlorophenol. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed in future studies. However, the compound's unique properties and the growing body of research supporting its therapeutic potential make it a compelling subject for continued investigation.

In conclusion, 2-(1-Amino-3-methylbutyl)-4-chlorophenol (CAS: 1936499-41-0) represents a promising avenue for drug discovery and development. Its structural versatility, combined with its demonstrated biological activities, positions it as a valuable candidate for further research. As the field progresses, it will be essential to explore its full therapeutic potential and address the challenges associated with its development.